Cas no 66789-03-5 (Estradiol-d)

• Product Name: Estradiol-d
• CAS No: 66789-03-5
• MF: C₁₈H₂₄O₂
• MW: 276.40661239624
• CID: 964649
• PubChem ID: 87229045
• Update Time: 2025-04-19

Estradiol-d Chemical and Physical Properties

Names and Identifiers

• 17beta-estradiol-2,4,16,16-d4
• 17β-Estradiol-2,4,16,16-d4
• 17β-Estradiol-d4
• Estradiol-d
• 66789-03-5
• (8R,9S,13S,14S,17S)-2,4,16,16-tetradeuterio-13-methyl-7,8,9,11,12,14,15,17-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• Estra-1,3,5(10)-triene-2,4,16,16-d4-3,17-diol, (17?)-; (17?)-Estra-1,3,5(10)-triene-2,4,16,16-d4-3,17-diol; 17?-Estradiol-2,4,16,16-2H4; Estradiol-D4; 17?-Estradiol-2,4,16,16-D4
• F90853
• (1S,3aS,3bR,9bS,11aS)-11a-methyl(2,2,6,8-?H?)-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7-diol
• CS-0254543
• HY-B0141S1
• SCHEMBL1331222
• Estradiol-D4
• AKOS037652800
• ES-2574
• 17b-Estradiol-d4
• Estradiol-d4 (17-beta-Estradiol-d4)
• Estra-1,3,5(10)-triene-2,4,16,16-d4-3,17-diol, (17ss)-; (17ss)-Estra-1,3,5(10)-triene-2,4,16,16-d4-3,17-diol; 17ss-Estradiol-2,4,16,16-2H4; Estradiol-D4; 17ss-Estradiol-2,4,16,16-D4

• Inchi： 1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-17,19-20H,2,4,6-9H2,1H3/t14-,15-,16+,17+,18+/m1/s1/i3D,7D2,10D
• InChI Key： VOXZDWNPVJITMN-GKCQEISNSA-N
• SMILES： O[C@H]1C([2H])([2H])C[C@H]2[C@@H]3CCC4C([2H])=C(C([2H])=CC=4[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 276.202736988g/mol
• Monoisotopic Mass: 276.202736988g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 3.60920